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Compound of Interest

Compound Name: Butyl octyl phthalate

Cat. No.: B165906

An In-depth Technical Guide to Butyl Octyl Phthalate: Chemical Properties and Structure

Introduction

Butyl octyl phthalate (BOP), a member of the phthalate ester family, is a significant industrial
chemical primarily utilized as a plasticizer to enhance the flexibility and durability of various
polymers, most notably polyvinyl chloride (PVC).[1] Its chemical structure, characterized by a
benzene ring with two adjacent ester groups—one bonded to a butyl chain and the other to an
octyl chain—imparts properties that make it suitable for a range of applications, from adhesives
and coatings to consumer products.[2][3] This technical guide provides a comprehensive
overview of the chemical properties, structure, synthesis, and analysis of butyl octyl
phthalate, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Butyl octyl phthalate is the 1,2-benzenedicarboxylate ester with butyl and octyl side chains.[3]

Chemical Formula: C20H3004[4]

Molecular Weight: 334.45 g/mol [4][5]

CAS Registry Number: 84-78-6[3]

IUPAC Name: 1-O-butyl 2-O-octyl benzene-1,2-dicarboxylate[2][6]
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« Synonyms: Phthalic acid, butyl octyl ester; Octyl butyl phthalate; Plasticizer BOP; Staflex
BOP[3][5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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